1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine

• Molecular Formula: C12H12FN3
• Molecular Weight: 217.24 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-amine
• InChI: InChI=1S/C12H12FN3/c13-8-4-6-9(7-5-8)16-11-3-1-2-10(11)12(14)15-16/h4-7H,1-3H2,(H2,14,15)
• InChI Key: HFAPEVKBJDJUNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2N)C3=CC=C(C=C3)F

Description

The compound 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine features a fused bicyclic structure comprising a pyrazole ring and a cyclopentane moiety. The 4-fluorophenyl substituent at position 1 and the primary amine at position 3 are critical to its electronic and steric properties.

Preparation Methods

Method Overview

Multicomponent reactions (MCRs) have gained prominence for their efficiency in synthesizing heterocyclic compounds, including pyrazoles fused with cyclopentane rings. These methods typically involve the simultaneous reaction of multiple reactants under specific conditions to form complex fused heterocycles in a single step, minimizing purification steps and improving overall yields.

Representative Procedure

• Reactants include arylglyoxals, hydrazines or hydrazides, and suitable nucleophiles such as amines or amino acids.
• The reaction is often facilitated by acid catalysts (e.g., acetic acid, p-toluenesulfonic acid) under microwave or conventional heating.
• The process involves initial formation of hydrazones or imines, followed by cyclization to generate the pyrazole ring fused with cyclopentane.

Research Findings

• A recent study demonstrated the synthesis of cyclopenta-fused pyrazoles via a [3+2+1] bicyclization of arylglyoxals, hydrazines, and cyclopentadiene derivatives under microwave irradiation, achieving yields of 61–82% (see, Scheme 2).
• The method's versatility allows for the incorporation of various substituents, including the 4-fluorophenyl group, by selecting appropriate arylglyoxals.

Data Table: Typical Multicomponent Reaction Conditions

Reactants	Catalyst	Solvent	Temperature	Time	Yield (%)
Arylglyoxal, hydrazine, arylamine	Acetic acid	Ethanol	110°C	20–25 min	61–82

Cyclization of 3-Amino-Pyrazole Derivatives

Method Overview

This approach involves starting from pre-formed 3-amino-pyrazole derivatives, which undergo intramolecular cyclization to form the fused cyclopentane ring. The key is to functionalize the amino group with suitable side chains or reactive intermediates, enabling ring closure via nucleophilic attack or electrophilic activation.

Synthetic Route

• Synthesis begins with the preparation of 3-amino-pyrazoles through hydrazine-based condensation reactions.
• Subsequent cyclization is achieved via heating in the presence of dehydrating agents or acids, promoting ring closure.
• The 4-fluorophenyl group can be introduced via nucleophilic aromatic substitution or Suzuki coupling prior to cyclization.

Research Findings

• Patents and literature report the use of this method for related compounds, where the amino group reacts with aldehydes or ketones to form imines, which then cyclize under acidic conditions to generate the fused heterocycle (see, WO2001012189A1).

Data Table: Cyclization Conditions

Starting Material	Reagent	Catalyst	Solvent	Temperature	Yield (%)
3-Amino-pyrazole derivatives	Aldehydes/Ketones	Acid (e.g., PPA)	Toluene	Reflux	Variable, 50–85

Synthesis via Diketene or Acylation Intermediates

Method Overview

This strategy involves initial acylation of pyrazole derivatives with diketene or acyl chlorides, followed by cyclization to form the fused ring system. The process often employs acylation at the nitrogen or carbon positions, with subsequent intramolecular cyclization facilitated by heating.

Research Findings

• A notable route involves reacting 3-aminopyrazoles with diketene, producing acetoacetyl intermediates that cyclize upon heating to form the fused heterocycle.
• The fluorophenyl group can be introduced via Suzuki coupling on a halogenated precursor or through nucleophilic substitution.

Data Table: Acylation and Cyclization

Starting Material	Reagent	Catalyst	Solvent	Conditions	Yield (%)
3-Aminopyrazole	Diketene	Base (e.g., K2CO3)	DMF	Microwave or reflux	70–85

Functionalization of the Pyrazole Core

Method Overview

Post-synthetic modifications involve functionalizing the pyrazole ring with fluorinated phenyl groups via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination, on halogenated intermediates.

Research Findings

• A recent synthesis utilized Suzuki coupling of a 4-bromophenyl precursor with a pyrazole derivative, followed by cyclization steps to yield the target compound with high regioselectivity and yields exceeding 80% (see).

Data Table: Cross-Coupling Conditions

Halogenated Pyrazole	Coupling Partner	Catalyst	Ligand	Solvent	Temperature	Yield (%)
4-Bromophenyl pyrazole	4-Fluorophenylboronic acid	Pd(PPh3)4	-	Dioxane/H2O	80°C	80–90

Recent Discoveries and Innovations

Microwave-Assisted Synthesis

• Microwave irradiation significantly accelerates reaction times and improves yields in multicomponent cyclizations and acylation reactions, as demonstrated in recent studies (,).
• For example, microwave-assisted synthesis of pyrazolo[3,4-b]pyridines achieved yields of 80–90% within 20–30 minutes.

Green Chemistry Approaches

• Use of environmentally benign solvents like ethanol and water, along with recyclable catalysts, has been emphasized to enhance sustainability.
• Catalytic systems employing nanomaterials or metal-organic frameworks (MOFs) are under investigation for improving selectivity and efficiency.

Summary of Key Preparation Methods

Method	Advantages	Limitations	References
Multicomponent cyclization	One-pot synthesis, high efficiency	Requires optimized conditions	,
Cyclization of 3-amino-pyrazoles	Modular, versatile	Multiple steps, purification needed	,
Acylation with diketene	Straightforward, high yields	Limited substrate scope	,
Cross-coupling reactions	Precise functionalization	Requires halogenated intermediates

Chemical Reactions Analysis

Types of Reactions

1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorophenyl group can participate in nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding pyrazole oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a lead compound for designing new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or interact with nuclear receptors, leading to changes in cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Analogous Halogen-Substituted Cyclopenta[c]pyrazoles

2-(3-Chlorophenyl)-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine

• Structural Differences : Substitution of the 4-fluorophenyl group with a 3-chlorophenyl group.
• Impact :
  • Electronic Effects : Chlorine (electron-withdrawing) vs. fluorine (moderately electron-withdrawing) alters aromatic ring polarization.
  • Steric Effects : The meta-chloro substitution may influence binding pocket interactions compared to para-fluoro.
• Molecular Formula : C₁₂H₁₂ClN₃ vs. C₁₂H₁₂FN₃ for the target compound.
• Collision Cross-Section (CCS) : Predicted CCS for [M+H]+ is 148.9 Ų, suggesting similar conformational flexibility .

1-(4-Chlorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic Acid

• Structural Differences : Replacement of the amine group with a carboxylic acid and substitution of fluorine with chlorine.
• Impact: Solubility: Carboxylic acid enhances hydrophilicity compared to the amine. Bioactivity: Potential for different hydrogen-bonding interactions (e.g., with target receptors).
• Molecular Formula : C₁₃H₁₁ClN₂O₂ .

Expanded Cyclic Systems

1-(4-Fluorophenyl)-1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazole-3-carboxylic Acid

• Structural Differences : A seven-membered cycloheptane ring fused to pyrazole vs. five-membered cyclopentane.
• Impact :
  • Conformational Flexibility : Larger ring reduces strain but increases molecular volume.
  • Synthetic Accessibility : Cyclohepta[c]pyrazoles may require specialized synthetic routes .

Non-Fused Pyrazole Derivatives

3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine

• Structural Differences: A non-fused pyrazole with a methyl group at position 1 and 4-chlorophenyl at position 3.
• Metabolism: Methyl group may alter metabolic stability.
• Molecular Formula : C₁₀H₁₀ClN₃ .

1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-3-amine

• Structural Differences : A benzyl-substituted pyrazole with 2-chloro-4-fluorophenyl and amine groups.
• Impact :
  • Substituent Orientation : Ortho-chloro and para-fluoro groups create distinct steric and electronic profiles.
  • Molecular Formula : C₁₀H₉ClFN₃ .

Biological Activity

1-(4-Fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, synthesis methods, and relevant case studies.

• Molecular Formula : C12H13FN3
• Molecular Weight : 217.24 g/mol
• CAS Number : 1603321-17-0
• IUPAC Name : 1-(4-fluorophenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-amine

Biological Activity Overview

The biological activity of this compound has been investigated in various contexts, particularly focusing on its pharmacological effects. The pyrazole scaffold is known for a wide range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

Pharmacological Activities

• Anti-inflammatory Activity :
  • Pyrazole derivatives have demonstrated significant anti-inflammatory effects. For instance, compounds similar to 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine have shown up to 85% inhibition of tumor necrosis factor (TNF-α) and interleukin-6 (IL-6) at certain concentrations .
• Antimicrobial Activity :
  • Studies have indicated that pyrazole derivatives exhibit antimicrobial properties against various bacterial strains such as E. coli and S. aureus. The presence of specific functional groups enhances their efficacy .
• Cancer Treatment Potential :
  • Some pyrazole compounds are under investigation for their potential in cancer therapy due to their ability to inhibit specific kinases involved in tumor growth .

Study 1: Synthesis and Evaluation of Pyrazole Derivatives

A recent study synthesized a series of pyrazole derivatives and evaluated their biological activities. The results indicated that certain modifications to the pyrazole ring significantly enhanced anti-inflammatory and antimicrobial activities. For example, a derivative exhibited comparable anti-inflammatory effects to established drugs like dexamethasone .

Study 2: Mechanistic Insights into Anticancer Activity

Research focused on the mechanism of action of selected pyrazole compounds revealed that they act as selective inhibitors of p38 MAP kinase, a target involved in inflammatory responses and cancer progression. The binding affinity was confirmed through crystallographic studies .

Data Tables

Property	Value
Molecular Formula	C12H13FN3
Molecular Weight	217.24 g/mol
CAS Number	1603321-17-0
IUPAC Name	1-(4-fluorophenyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-amine

Biological Activity	Observed Effect
Anti-inflammatory	Up to 85% TNF-α inhibition
Antimicrobial	Effective against E. coli and S. aureus
Cancer treatment potential	Inhibits p38 MAP kinase

Q & A

Basic Research Questions

Q. What synthetic methodologies are suitable for preparing 1-(4-fluorophenyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-amine?

• Methodology : Cyclocondensation reactions or Suzuki-Miyaura coupling can be adapted from analogous pyrazole derivatives. For cyclopenta-fused systems, ring-closing metathesis (RCM) or intramolecular cyclization of precursor amines (e.g., hydrazine derivatives) with ketones or aldehydes is effective. Solvent choice (e.g., DMF, THF) and temperature control (60–120°C) are critical for regioselectivity .
• Key Considerations : Fluorophenyl groups may require protection/deprotection steps to avoid side reactions. Purification via column chromatography (silica gel, ethyl acetate/hexane) is typical .

Q. How can the molecular structure of this compound be confirmed experimentally?

• Techniques :

• X-ray crystallography : Resolves bond angles, torsion angles, and crystal packing (e.g., triclinic system with P1 space group, as seen in fluorophenyl-pyrazole analogs) .
• NMR spectroscopy : $^{1}\text{H}$- and $^{19}\text{F}$-NMR confirm substituent positions (e.g., fluorine at para position, amine proton at δ 5.2–6.0 ppm) .
• Mass spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]$^+$ for C$_{12}$H$_{13}$FN$_3$) .

Q. What preliminary biological screening assays are recommended for this compound?

• Assays :

• Enzyme inhibition : Test against kinases (e.g., EGFR, CDK2) using fluorescence polarization or ADP-Glo™ assays .
• Antimicrobial activity : Broth microdilution (MIC values) against Gram-positive/negative bacteria and fungi .
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC$_{50}$ determination .

Advanced Research Questions

Q. How does fluorination at the 4-phenyl position influence bioactivity and drug-likeness?

• Impact : Fluorine enhances metabolic stability, lipophilicity (logP ~2.5), and target binding via electrostatic interactions. Compare with non-fluorinated analogs (e.g., 3-(4-chlorophenyl) derivatives) to quantify effects on potency .
• Method : Perform structure-activity relationship (SAR) studies by synthesizing analogs with Cl, CF$_3$, or H substituents and testing in parallel .

Q. What strategies resolve contradictions in reported biological activities across studies?

• Approach :

• Cross-validation : Replicate assays under standardized conditions (e.g., pH, serum concentration).
• Mechanistic studies : Use RNA sequencing or proteomics to identify off-target effects.
• Example : Discrepancies in anticancer activity may stem from cell line-specific expression of target proteins (e.g., p53 status) .

Q. How can computational modeling optimize this compound for specific targets?

• Tools :

• Molecular docking (AutoDock Vina) : Predict binding modes to receptors (e.g., adenosine A$_{2A}$ receptor).
• MD simulations (GROMACS) : Assess stability of ligand-receptor complexes over 100 ns trajectories .
• ADMET prediction (SwissADME) : Estimate bioavailability, BBB penetration, and CYP450 interactions .

Q. What challenges arise during scale-up synthesis, and how are they addressed?

• Issues : Low yields in cyclization steps, regioselective fluorination, and amine oxidation.
• Solutions :

• Catalyst optimization : Use Pd(OAc)$_2$/XPhos for Suzuki coupling improvements.
• Flow chemistry : Enhances heat/mass transfer for exothermic reactions .